Cas no 11056-06-7 (Bleomycin)

• Product Name: Bleomycin
• CAS No: 11056-06-7
• MF: C₅₅H₈₄N₁₇O₂₁S₃
• MW: 1415.55176830292
• CID: 48701
• PubChem ID: 5360373
• Update Time: 2025-04-18

Bleomycin Chemical and Physical Properties

Names and Identifiers

• Bleomycin
• BLENOXANE
• BLEO
• BleoBleocin
• Bleocinbase
• bleomicin
• BLEOMYCIN HCL,USP29
• BLEOMYCIN SULPHATE
• BLEXANE
• BLM
• EP5.3 (LAB)
• Bleomicina (INN-Spanish)
• Bleomycin sulfate
• Bleomycin [INN:BAN]
• BLEOMYCINS (IARC)
• Bleomycinum (INN-Latin)
• bleomycin a2
• 11056-06-7
• Bleomicina
• Bleomycine (INN-French)
• NSC125066
• Bleomycinum [INN-Latin]
• HSDB 3208
• 40S1VHN69B
• Bleocin
• NSC-125066
• Bleomycinum
• Bleomycine [INN-French]
• CCRIS 2754
• DB00290
• BLEOMYCIN (IARC)
• MIXTURE OF CYTOTOXIC GLYCOPEPTIDES PRODUCED BY THE GROWTH OF STREPTOMYCES VERTICILLUS
• UNII-40S1VHN69B
• Bleomicina [INN-Spanish]
• NDC 0015-3010
• NSC 125066
• Bellon, Bleomycine
• Bleomycin [INN]
• LMPK14000006
• SCHEMBL21090952
• DTXSID1030862
• Bleomycine
• 3-[[2-[2-[2-[[(2S,3R)-2-[[(2S,3S,4R)-4-[[(2S)-2-[[6-Amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[(2R,3S,4S,5S,6S)-3-[(2R,3S,4S,5R,6R)-4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3H-imidazol-4-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium
• DNA helicase
• Bleo Bleocin
• Bleomycins
• Blenamax
• BDBM50547621
• AKOS032960358
• Bleo-kyowa
• CHEMBL403664
• Q26841044
• Bleomycin hydrochloride
• N(1)-[3-(dimethylsulfonio)propyl]bleomycinamide
• DTXSID20872327
• C06854
• CHEBI:3139
• SCHEMBL134155
• Bleomycin Hexal
• 11116-31-7
• CHEMBL439180
• NSC-146842
• Isobleomycin A2
• Q26998364
• Bleomycinamide, 3(sup B)-O-de(aminocarbonyl)-N(sup 1)-(3-(dimethylsulfonio)propyl)-, 2(sup B)-carbamate
• 9041-93-4
• 51041-93-1
• NCIMech_000876
• NSC146842

• Inchi： 1S/C55H83N17O21S3/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88)/p+1/t21-,22+,23+,24-,25-,29?,30?,34-,35-,36-,37?,38?,39?,40?,41-,42?,43?,53?,54?/m0/s1
• InChI Key： OYVAGSVQBOHSSS-WXFSZRTFSA-O
• SMILES： S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1414.51962
• Monoisotopic Mass: 1414.519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 96
• Rotatable Bond Count: 36
• Complexity: 2580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 685A^2
• XLogP3: -7.5

Experimental Properties

• Color/Form: 无色 或淡黄色粉末
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 20 mg/mL
• PSA: 627.07
• LogP: -1.89040

Bleomycin Security Information

• WGK Germany：3
• Hazard Category Code： 46-40
• Safety Instruction： 53-36/37-45
• FLUKA BRAND F CODES：10
• RTECS：EC5991990
• Hazardous Material Identification：
• Risk Phrases：46-40
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides